Cas no 2229321-50-8 (3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine)

• Product Name: 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine
• CAS No: 2229321-50-8
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5937692
• PubChem ID: 165679512
• Update Time: 2025-11-07

3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine
• EN300-1993060
• 2229321-50-8
• 3-[(4-chlorothiophen-2-yl)methyl]-3-methoxyazetidine

• Inchi： 1S/C9H12ClNOS/c1-12-9(5-11-6-9)3-8-2-7(10)4-13-8/h2,4,11H,3,5-6H2,1H3
• InChI Key： NOEKRNJMGQQSGD-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 217.0328129g/mol
• Monoisotopic Mass: 217.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine

Introduction to 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine (CAS No. 2229321-50-8)

3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229321-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a 4-chlorothiophen-2-yl substituent and a methyl group at the 3-position, along with a methoxy group at the same position, endows this molecule with unique structural and chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The 4-chlorothiophen-2-yl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that can modulate biological pathways. Thiophene derivatives are well-documented for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The chlorine atom at the 4-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization and interaction with biological systems. This feature has been exploited in the design of small-molecule inhibitors targeting specific enzymes and receptors.

Similarly, the methyl and methoxy groups contribute to the overall pharmacokinetic profile of the compound. The methyl group can influence solubility and metabolic stability, while the methoxy group introduces polarity and potential hydrogen bonding capabilities. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their versatility in drug design. Azetidines exhibit similar conformational flexibility to cyclohexanes but with enhanced reactivity due to the presence of a nitrogen atom. This nitrogen can form hydrogen bonds with biological targets, improving binding affinity. Furthermore, azetidine rings can undergo various chemical transformations, allowing for facile derivatization into more complex structures.

The synthesis of 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-chlorothiophen-2-yl group typically involves cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, depending on the synthetic strategy employed. The subsequent methylation and methoxylation steps further refine the molecular structure, preparing it for biological evaluation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of novel scaffolds that can interact with biological targets in innovative ways. The unique combination of substituents in 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine positions it as a candidate for targeting enzymes involved in disease pathways such as cancer, inflammation, and neurodegeneration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, thiophene-based molecules have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The nitrogen-containing heterocycle in azetidines further enhances their potential by allowing for hydrogen bonding interactions with protein targets. This dual functionality makes compounds like 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine particularly attractive for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacological evaluation of this compound has begun to reveal its potential therapeutic applications. In vitro studies have demonstrated interactions with various biological targets, suggesting multiple modes of action. For example, preliminary data indicate that it may inhibit certain kinases by binding to their active sites through its nitrogen-rich core structure. Additionally, the electron-withdrawing nature of the 4-chlorothiophen-2-yl group may enhance binding affinity through electrostatic interactions with positively charged residues on protein targets.

Furthermore, computational studies have been employed to predict the binding modes of 3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine with potential target proteins. Molecular docking simulations have shown that this compound can effectively occupy binding pockets on enzymes such as kinases and phosphodiesterases. These simulations provide valuable insights into how structural modifications might improve binding affinity and selectivity.

The synthesis and characterization of this compound also involve advanced analytical techniques to ensure its purity and structural integrity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to confirm molecular structure and identify any impurities or degradation products.

In conclusion,3-(4-chlorothiophen-2-yl)methyl-3-methoxyazetidine (CAS No. 2229321-50-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—particularly the combination of a 4-chlorothiophen-2-yl, methyl, and methoxy substituent on an azetidine ring—make it well-suited for targeting diverse biological pathways implicated in human disease. As research continues to uncover new therapeutic opportunities using heterocyclic compounds,3-(4-chlorothiophenyl)-methyl]-[methoxy]-azetidin(e) is poised to play an important role in developing innovative treatments for patients worldwide.